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molecular formula C13H13NO2 B1640993 2-(3-Methoxyphenoxy)aniline

2-(3-Methoxyphenoxy)aniline

Cat. No. B1640993
M. Wt: 215.25 g/mol
InChI Key: ZEGAONSJZMMFGN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07384967B2

Procedure details

2-(3-Methoxyphenoxy)-1-nitrobenzene (0.84 g, 69%) was prepared from 3-methoxyphenol (0.68 g, 5.5 mmol) and 1-fluoro-2-nitrobenzene (0.71 g, 5.0 mmol) following the general procedure A. This was reduced to 2-(3-methoxyphenoxy)aniline (0.51 g, 70%) following general procedure B. N-[2-(3-Methoxyphenoxy)phenyl]-N′-(thiazol-2-yl)urea (136 mg, 68%) was prepared from 2-(3-methoxyphenoxy)aniline (108 mg, 0.5 mmol) and 2-aminothiazole (60 mg, 0.6 mmol) following the general procedure D.
Name
3-methoxyphenol
Quantity
0.68 g
Type
reactant
Reaction Step One
Name
1-fluoro-2-nitrobenzene
Quantity
0.71 g
Type
reactant
Reaction Step One
Name
2-(3-methoxyphenoxy)aniline
Quantity
108 mg
Type
reactant
Reaction Step Two
Name
2-aminothiazole
Quantity
60 mg
Type
reactant
Reaction Step Two
Name
2-(3-methoxyphenoxy)aniline
Quantity
0.51 g
Type
reactant
Reaction Step Three
Name
2-(3-Methoxyphenoxy)-1-nitrobenzene
Yield
69%
Name
N-[2-(3-Methoxyphenoxy)phenyl]-N′-(thiazol-2-yl)urea
Yield
68%

Identifiers

REACTION_CXSMILES
[CH3:1][O:2][C:3]1[CH:4]=[C:5]([OH:9])[CH:6]=[CH:7][CH:8]=1.F[C:11]1[CH:16]=[CH:15][CH:14]=[CH:13][C:12]=1[N+:17]([O-:19])=[O:18].[CH3:20][O:21][C:22]1[CH:23]=[C:24]([CH:33]=[CH:34][CH:35]=1)[O:25][C:26]1[CH:32]=[CH:31][CH:30]=[CH:29][C:27]=1[NH2:28].[NH2:36][C:37]1[S:38][CH:39]=[CH:40][N:41]=1>>[CH3:1][O:2][C:3]1[CH:4]=[C:5]([CH:6]=[CH:7][CH:8]=1)[O:9][C:11]1[CH:16]=[CH:15][CH:14]=[CH:13][C:12]=1[N+:17]([O-:19])=[O:18].[CH3:20][O:21][C:22]1[CH:23]=[C:24]([CH:33]=[CH:34][CH:35]=1)[O:25][C:26]1[CH:32]=[CH:31][CH:30]=[CH:29][C:27]=1[NH:28][C:5]([NH:36][C:37]1[S:38][CH:39]=[CH:40][N:41]=1)=[O:9]

Inputs

Step One
Name
3-methoxyphenol
Quantity
0.68 g
Type
reactant
Smiles
COC=1C=C(C=CC1)O
Name
1-fluoro-2-nitrobenzene
Quantity
0.71 g
Type
reactant
Smiles
FC1=C(C=CC=C1)[N+](=O)[O-]
Step Two
Name
2-(3-methoxyphenoxy)aniline
Quantity
108 mg
Type
reactant
Smiles
COC=1C=C(OC2=C(N)C=CC=C2)C=CC1
Name
2-aminothiazole
Quantity
60 mg
Type
reactant
Smiles
NC=1SC=CN1
Step Three
Name
2-(3-methoxyphenoxy)aniline
Quantity
0.51 g
Type
reactant
Smiles
COC=1C=C(OC2=C(N)C=CC=C2)C=CC1

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
2-(3-Methoxyphenoxy)-1-nitrobenzene
Type
product
Smiles
COC=1C=C(OC2=C(C=CC=C2)[N+](=O)[O-])C=CC1
Measurements
Type Value Analysis
AMOUNT: MASS 0.84 g
YIELD: PERCENTYIELD 69%
Name
N-[2-(3-Methoxyphenoxy)phenyl]-N′-(thiazol-2-yl)urea
Type
product
Smiles
COC=1C=C(OC2=C(C=CC=C2)NC(=O)NC=2SC=CN2)C=CC1
Measurements
Type Value Analysis
AMOUNT: MASS 136 mg
YIELD: PERCENTYIELD 68%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.